molecular formula C11H13NO3 B8381886 4-methyl-3,4-dihydro-2H-benzo[1,4]oxazine-8-carboxylic acid methyl ester

4-methyl-3,4-dihydro-2H-benzo[1,4]oxazine-8-carboxylic acid methyl ester

Cat. No.: B8381886
M. Wt: 207.23 g/mol
InChI Key: CSDLSCJJZZCOGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-methyl-3,4-dihydro-2H-benzo[1,4]oxazine-8-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13NO3

Molecular Weight

207.23 g/mol

IUPAC Name

methyl 4-methyl-2,3-dihydro-1,4-benzoxazine-8-carboxylate

InChI

InChI=1S/C11H13NO3/c1-12-6-7-15-10-8(11(13)14-2)4-3-5-9(10)12/h3-5H,6-7H2,1-2H3

InChI Key

CSDLSCJJZZCOGL-UHFFFAOYSA-N

Canonical SMILES

CN1CCOC2=C(C=CC=C21)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

K2CO3 (4.76 mmol) is added to a solution of 3,4-dihydro-2H-benzo[1,4]oxazine-8-carboxylic acid methyl ester (2.07 mmol) in DMF (3.0 mL). After 30 min methyl iodide (4.14 mmol) is added and the mixture is stirred for 2 h at 75° C. Cold water and EtOAc are added, the layers are separated and the aq. layer is extracted with EtOAc. The combined organic layers are washed with water and brine, dried over MgSO4 and concentrated in vacuo to give a crude product which is used without further purification. LC-MS: tR=0.83 min; [M+H]+=208.1.
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4.76 mmol
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2.07 mmol
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3 mL
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4.14 mmol
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reactant
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0 (± 1) mol
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0 (± 1) mol
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